6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: 6-chloro-N-(4-phenylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C18H18ClN3O/c1-13(7-8-14-5-3-2-4-6-14)20-18(23)16-12-22-11-15(19)9-10-17(22)21-16/h2-6,9-13H,7-8H2,1H3,(H,20,23)
• InChI Key: ZQGHZFUQSLYPAH-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)C2=CN3C=C(C=CC3=N2)Cl
• Molecular Formula: C18H18ClN3O
• Molecular Weight: 327.8 g/mol

Description

6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide, also known as CLPIM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological applications.

Mechanism of Action

The mechanism of action of 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. Studies have shown that 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide inhibits the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide can alter the expression of genes involved in cancer cell growth and survival. Additionally, 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide has been found to bind to specific receptors in the brain, such as the adenosine A2A receptor, which is involved in the regulation of dopamine signaling.
Biochemical and Physiological Effects:
6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide has been found to have various biochemical and physiological effects in the body. Studies have shown that 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide can induce cell cycle arrest and apoptosis in cancer cells by altering the expression of specific genes. Additionally, 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide has been found to reduce oxidative stress and inflammation in the brain, which can contribute to the development of neurological disorders. Furthermore, 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide has been found to modulate dopamine signaling in the brain, which can affect motor function and behavior.

Advantages and Limitations for Lab Experiments

6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide has several advantages for lab experiments, such as its high purity and stability. Additionally, 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide has been extensively studied, and its synthesis method has been optimized to achieve high yields. However, there are also limitations to using 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide in lab experiments, such as its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for research on 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide, such as exploring its potential as a therapeutic agent for cancer and neurological disorders. Additionally, further studies are needed to elucidate the mechanism of action of 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide and to identify its specific targets in the body. Furthermore, studies are needed to optimize the synthesis method of 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide and to develop new derivatives with improved pharmacological properties. Overall, 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide has significant potential for pharmacological applications, and further research is needed to fully realize its therapeutic potential.

Synthesis Methods

6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide can be synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis process involves the use of various reagents, such as N-methylpyrrolidine, 6-chloro-2-aminopyridine, and 3-phenylpropanal. The final product is obtained through the reaction of the intermediate compounds with 2-chloro-N-(methylsulfonyl)acetamide. The synthesis method of 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide has been extensively studied and optimized to achieve high yields and purity.

Scientific Research Applications

6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide has been found to have potential pharmacological applications, particularly in the treatment of cancer and neurological disorders. Studies have shown that 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide exhibits anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, 6-chloro-N-(1-methyl-3-phenylpropyl)imidazo[1,2-a]pyridine-2-carboxamide has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.